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Compound of Interest

Compound Name: 3-lodoquinolin-6-ol
CAS No.: 889660-68-8
Cat. No.: B3030346
Get Quote
. J

Executive Summary & Chemical Profile[1]

3-lodoquinolin-6-ol is a specialized halogenated heterocyclic intermediate often used in drug
discovery and scaffold synthesis.[1] Unlike common solvents, this compound presents a dual-
hazard profile: it possesses the environmental persistence of a halogenated aromatic and the
reactivity of a phenolic system.[1]

Improper disposal—specifically, mixing with non-halogenated waste streams or strong oxidizers
—can lead to regulatory violations (RCRA) and the release of toxic iodine vapors during
incineration. This guide establishes a self-validating workflow to ensure compliance and safety.

Chemical Identity Table
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Parameter Detail

Chemical Name 3-lodoquinolin-6-ol

CAS Number 889660-68-8

Molecular Formula CoHsINO

Molecular Weight 271.05 g/mol

Physical State Solid (Pale yellow to beige powder)

o Photosensitive (C-I bond cleavage), Acid/Base
Key Sensitivities . .
Active (Amphoteric character)

Hazard Characterization (The "Why")

To handle this compound safely, one must understand the causality of its hazards.

» Halogenated Burden: The lodine atom at position 3 classifies this as a Halogenated Organic.
[1] Standard incineration of non-halogenated waste does not employ the necessary
scrubbers to capture acid gases (HlI, I2) generated by this compound. Result: It must be
segregated into halogen-specific waste streams.[1]

» Phenolic Acidity: The hydroxyl group at position 6 is acidic.[1] If mixed with strong bases in a
waste container, it can form salts, potentially altering solubility and causing precipitation that
clogs waste lines.

« Photolytic Instability: Aryl iodides are prone to homolytic cleavage under UV light, generating
free radicals and iodine gas (

).[1] Result: Waste containers must be opaque or amber.[1]

Pre-Disposal Stabilization Protocol

Before moving the material to waste accumulation areas, perform these stabilization steps.
This acts as a "Gatekeeper" phase to prevent downstream accidents.[1]

¢ Quench Reactivity: If the compound is part of a reaction mixture containing active reagents
(e.g., boronic acids, lithium reagents), quench fully. Ensure pH is neutral (pH 6-8) to prevent
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exothermic acid-base reactions in the waste drum.[1]

e Solvent Assessment: Determine the primary solvent.[1]
o If dissolved in DCM/Chloroform: The entire mixture is Halogenated Solvent Waste.

o If dissolved in Methanol/Acetone: The mixture is still Halogenated Waste because of the
solute (3-lodoquinolin-6-ol).[1] Crucial Rule: "One drop of halogen makes the whole

barrel halogenated."[1]
 Light Protection: Wrap clear waste bottles in aluminum foil if amber glass is unavailable.

Disposal Decision Logic

The following workflow dictates the physical disposal path. This system is designed to be self-
validating: you cannot proceed to the next step without confirming the state of the material.[1]

Workflow Diagram (DOT)
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Labeling Requirement:
‘Contains lodine Derivatives'
"Toxic/lIrritant’

Click to download full resolution via product page

Caption: Decision tree for segregating 3-lodoquinolin-6-ol waste. Note that liquid waste
defaults to "Halogenated" regardless of the solvent due to the solute's chemistry.[1]
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Detailed Disposal Procedures

Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)

Applicability:[1] Expired shelf stock, spill cleanup materials, contaminated gloves/weigh boats.

o Primary Containment: Place the solid material in a clear polyethylene bag. Twist and tape the
neck.[1]

e Secondary Containment: Place the primary bag into a secondary bag or a wide-mouth high-
density polyethylene (HDPE) jar.

o Labeling: Affix a hazardous waste label.
o Constituents: "Solid Waste contaminated with 3-lodoquinolin-6-ol."[1]
o Hazards: Check "Toxic" and "lrritant."[1]

o Disposal Stream: Deposit in the Solid Hazardous Waste drum. Do not place in regular trash
or biohazard bins.

Scenario B: Liquid Waste (Solutions)

Applicability: Reaction mixtures, HPLC effluent, mother liquors.

o Container Selection: Use an HDPE or Amber Glass carboy.[1] Avoid metal containers (steel
cans) as phenolic iodides can corrode metal over time if moisture is present.[1]

e Segregation: Pour into the Halogenated Solvent Waste stream.

o Warning: Never pour this into the "Non-Halogenated" or "Aqueous" waste streams.[1] The
iodine content requires high-temperature incineration (>1100°C) with acid gas scrubbing,
which standard non-halogenated incinerators cannot provide.[1]

e Rinsing: Triple-rinse the original vessel with a small volume of acetone or DCM.[1] Add these
rinsates to the same Halogenated waste carboy.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://www.benchchem.com/product/b3030346/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-3-iodoquinolin-6-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://webbook.nist.gov/cgi/cbook.cgi?ID=83-73-8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030346?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Regulatory & Compliance Context

Understanding the regulatory framework ensures your lab passes EHS audits.[1]

* RCRA Classification (USA): While 3-lodoquinolin-6-ol is not explicitly "P-listed" or "U-listed"
by name, it is regulated under Process Knowledge.[1]

o If dissolved in spent halogenated solvents (e.g., Methylene Chloride), it carries the FO02
code [1].[2][3]

o As a standalone toxic halogenated substance, it contributes to the waste stream requiring
treatment for Halogenated Organic Carbon (HOC).

o European Waste Catalogue (EWC):

o Classify under 07 01 03* (organic halogenated solvents, washing liquids and mother
liquors) [2].

Emergency Response (Spills)[1]
In the event of a benchtop spill of solid 3-lodoquinolin-6-ol:

o PPE: Wear nitrile gloves, lab coat, and safety goggles. Respiratory protection (N95) is
recommended to avoid inhaling dust.[1]

o Containment: Do not dry sweep (creates dust).[1] Cover the spill with a wet paper towel or
an oil-impregnated sweeping compound.[1]

o Cleanup: Wipe up the material and place all wipes into a sealable bag.[1]

» Decontamination: Wipe the surface with a dilute surfactant (soap and water).[1] Avoid
bleach, as oxidizers can react with the iodine moiety to release iodine gas.

References

o United States Environmental Protection Agency (EPA). "List of Hazardous Waste Codes (F-
List)."[1] RCRA Regulations. Available at: [Link][1]
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e European Chemicals Agency (ECHA). "Substance Information: Quinolin-8-ol (Isomer Analog
Guidance)."[1] ECHA Registration Dossier. Available at: [Link][1]

e PubChem. "Compound Summary: 3-lodoquinolin-6-ol (CAS 889660-68-8)."[1] National
Library of Medicine.[1] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lodoquinolin-6-ol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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